N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide

• IUPAC Name: N-[(Z)-[4-methoxy-3-[(2,3,4,5,6-pentafluorophenoxy)methyl]phenyl]methylideneamino]-2-nitrobenzamide
• InChI: InChI=1S/C22H14F5N3O5/c1-34-15-7-6-11(9-28-29-22(31)13-4-2-3-5-14(13)30(32)33)8-12(15)10-35-21-19(26)17(24)16(23)18(25)20(21)27/h2-9H,10H2,1H3,(H,29,31)/b28-9-
• InChI Key: UXCPSNGNZIVFCK-BMWVXGTQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)C2=CC=CC=C2[N+](=O)[O-])COC3=C(C(=C(C(=C3F)F)F)F)F
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N\NC(=O)C2=CC=CC=C2[N+](=O)[O-])COC3=C(C(=C(C(=C3F)F)F)F)F
• Molecular Formula: C22H14F5N3O5
• Molecular Weight: 495.4 g/mol

Description

N-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide, also known as MNBA, is a chemical compound that has gained significant attention due to its potential use in scientific research. This compound belongs to the class of hydrazones and is commonly used as a reagent in various chemical reactions.

Mechanism of Action

The mechanism of action of N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide is not fully understood. However, it is believed that N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide acts by inhibiting the activity of certain enzymes that are involved in the synthesis of various biologically active compounds. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has been shown to inhibit the activity of nitric oxide synthase, which is involved in the synthesis of nitric oxide, a potent vasodilator. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has also been shown to inhibit the activity of cyclooxygenase, which is involved in the synthesis of prostaglandins, a group of lipid mediators that play a crucial role in inflammation.
Biochemical and Physiological Effects:
N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has been shown to exhibit various biochemical and physiological effects. It has been shown to possess antimicrobial, antiviral, and anticancer properties. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has also been shown to possess anti-inflammatory and analgesic properties. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has also been shown to possess neuroprotective properties and has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has several advantages as a reagent in lab experiments. It is readily available, easy to handle, and has a long shelf life. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide is also relatively inexpensive compared to other reagents used in organic synthesis. However, N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has certain limitations. It is sensitive to air and moisture and should be stored in a dry and air-tight container. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide is also toxic and should be handled with care.

Future Directions

N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has several potential applications in scientific research. One of the future directions for N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide is its use as a starting material for the synthesis of novel biologically active compounds. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide can also be used as a tool to study the mechanism of action of various enzymes involved in the synthesis of biologically active compounds. Another future direction for N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide is its use in the development of new materials with specific properties, such as conductivity and solubility.
Conclusion:
In conclusion, N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide is a chemical compound that has gained significant attention due to its potential use in scientific research. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide is readily available, easy to handle, and has several potential applications in various scientific research fields. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide possesses several biochemical and physiological effects and has been shown to possess antimicrobial, antiviral, anticancer, anti-inflammatory, and neuroprotective properties. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has certain limitations, but its advantages outweigh its limitations. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide has several potential future directions, and its use in scientific research is likely to increase in the coming years.

Synthesis Methods

N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide can be synthesized by the reaction of 4-methoxy-3-[(pentafluorophenoxy)methyl]benzaldehyde with 2-nitrobenzohydrazide in the presence of a suitable catalyst. The reaction proceeds under mild reaction conditions and yields high purity N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide.

Scientific Research Applications

N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide finds its application in various scientific research fields, including medicinal chemistry, organic synthesis, and material science. It is used as a reagent in the synthesis of various organic compounds, including hydrazones, Schiff bases, and azo compounds. N'-{4-methoxy-3-[(pentafluorophenoxy)methyl]benzylidene}-2-nitrobenzohydrazide is also used as a starting material for the synthesis of various biologically active compounds, including antimicrobial, antiviral, and anticancer agents.